Cas no 1804658-88-5 (3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1804658-88-5
• MF: C₁₀H₇ClF₅NO₃
• MW: 319.612499475479
• CID: 4845387
• Update Time: 2025-06-09

3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C10H7ClF5NO3/c11-3-5-1-4(2-6(18)19)9(20-10(14,15)16)17-7(5)8(12)13/h1,8H,2-3H2,(H,18,19)
• InChI Key： NMXYOYWBHNZMIY-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC(=C(CC(=O)O)C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetic acid

Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetic Acid (CAS No. 1804658-88-5)

3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804658-88-5) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyridine acetic acid class, characterized by a pyridine ring substituted with various functional groups, which contribute to its versatility in drug design and development.

The molecular structure of 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetic acid incorporates several key substituents that enhance its pharmacological profile. The chloromethyl group at the C3 position introduces reactivity for further functionalization, while the presence of difluoromethyl and trifluoromethoxy groups at the C2 and C6 positions, respectively, imparts electronic and steric effects that can modulate binding interactions with biological targets. These features make it a valuable scaffold for exploring novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, including cancer, inflammation, and infectious disorders. The structural motifs present in 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetic acid align well with the requirements for designing molecules that can interact with enzymes and receptors involved in these pathologies. For instance, the pyridine ring is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and hydrophobic interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor for synthesizing more complex derivatives with enhanced pharmacological properties. The chloromethyl group allows for nucleophilic substitution reactions, enabling the introduction of additional functional groups such as amines or thiols. This reactivity has been exploited in the development of kinase inhibitors, where pyridine-based scaffolds are frequently employed due to their favorable binding characteristics to protein kinases.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The difluoromethyl and trifluoromethoxy groups in 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetic acid not only improve metabolic stability but also enhance binding affinity by influencing electronic distributions and steric hindrance. These effects are particularly relevant in the design of drugs targeting transmembrane proteins, where subtle changes in molecular properties can significantly impact efficacy.

The acetic acid moiety at the C5 position provides an additional site for chemical modification, allowing for further derivatization to optimize solubility, bioavailability, and target specificity. This flexibility has made pyridine acetic acids a popular class of compounds in drug discovery programs. For example, derivatives of this class have been investigated as potential treatments for neurological disorders, where precise modulation of receptor interactions is crucial.

Advances in computational chemistry have further facilitated the exploration of 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetic acid as a lead compound. Molecular docking studies have demonstrated its potential binding to various protein targets, including those implicated in cancer progression and inflammatory responses. These virtual screening approaches have accelerated the identification of promising candidates for further experimental validation.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804658-88-5) represents a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting diverse diseases. As research continues to uncover new biological pathways and drug targets, compounds like this are poised to play a crucial role in next-generation drug discovery efforts.